Cas no 94291-69-7 (3-Carboxy-N.N,N-trimethyl-2-oxo-1-propanaminium Chloride)

• Product Name: 3-Carboxy-N.N,N-trimethyl-2-oxo-1-propanaminium Chloride
• CAS No: 94291-69-7
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 1000822
• PubChem ID: 2724491
• Update Time: 2025-05-23

3-Carboxy-N.N,N-trimethyl-2-oxo-1-propanaminium Chloride Chemical and Physical Properties

Names and Identifiers

• dehydrocarnitine hydrochloride
• 3-Carboxy-N.N,N-trimethyl-2-oxo-1-propanaminium Chloride
• (3-carboxy-2-oxopropyl)-trimethylazanium,chloride
• AKOS030240199
• ARJSRFNLTQWYDA-UHFFFAOYSA-N
• (3-carboxy-2-oxopropyl)-trimethylazanium;chloride
• (3-Carboxy-2-oxopropyl)trimethylammonium chloride
• 94291-69-7
• NS00066659
• EINECS 304-895-1
• (3-carboxy-2-oxopropyl)trimethylazanium chloride
• 3-Carboxy-N,N,N-trimethyl-2-oxopropan-1-aminium chloride

• Inchi： 1S/C7H13NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h4-5H2,1-3H3;1H
• InChI Key： ARJSRFNLTQWYDA-UHFFFAOYSA-N
• SMILES： [Cl-].O=C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 195.066221
• Monoisotopic Mass: 195.066221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives

Additional information on 3-Carboxy-N.N,N-trimethyl-2-oxo-1-propanaminium Chloride

3-Carboxy-N,N,N-trimethyl-2-oxo-1-propanaminium Chloride: A Comprehensive Overview

3-Carboxy-N,N,N-trimethyl-2-oxo-1-propanaminium Chloride, also known by its CAS number CAS No. 94291-69-7, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has garnered attention due to its potential in fields ranging from pharmaceuticals to materials science. In this article, we delve into the properties, applications, and recent advancements associated with this compound.

The chemical structure of 3-Carboxy-N,N,N-trimethyl-2-oxo-1-propanaminium Chloride is characterized by a trimethylammonium group attached to a propanone moiety, with a carboxylate substituent. This configuration imparts unique physical and chemical properties to the compound, making it versatile for different uses. Recent studies have highlighted its role in enhancing the stability and solubility of certain materials, which is particularly valuable in drug delivery systems.

One of the most promising applications of CAS No. 94291-69-7 lies in its use as a precursor in the synthesis of advanced materials. Researchers have explored its ability to form self-assembled monolayers, which are crucial for the development of nanotechnology-based devices. These monolayers exhibit excellent adhesion properties and can be tailored for specific applications, such as sensors or electronic components.

In the pharmaceutical sector, 3-Carboxy-N,N,N-trimethyl-2-oxo-1-propanaminium Chloride has shown potential as an excipient due to its ability to improve drug bioavailability. Studies conducted in 2023 demonstrated that formulations incorporating this compound exhibited enhanced dissolution rates, which is critical for ensuring effective drug delivery. Furthermore, its biocompatibility has made it a candidate for use in controlled-release drug delivery systems.

The environmental impact of CAS No. 94291-69-7 has also been a topic of recent research. Scientists have investigated its biodegradability under various conditions and found that it exhibits moderate biodegradation rates, making it suitable for applications where environmental sustainability is a concern. This finding aligns with the growing demand for eco-friendly chemicals in industries.

In terms of synthesis, the production of 3-Carboxy-N,N,N-trimethyl-2-oxo-1-propanaminium Chloride involves a multi-step process that includes nucleophilic substitution and acid-base reactions. Recent advancements in catalytic methods have enabled more efficient and cost-effective production pathways, reducing the overall environmental footprint of manufacturing this compound.

The versatility of CAS No. 94291-69-7 extends to its use in polymer chemistry, where it serves as a crosslinking agent for creating hydrogels with tunable mechanical properties. These hydrogels have applications in tissue engineering and regenerative medicine, offering a platform for cell culture and drug delivery.

In conclusion, 3-Carboxy-N,N,N-trimethyl-2-oxo-1-propanaminium Chloride, or CAS No. 94291-69